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Compound of Interest

Compound Name:
Methyl 4-

benzenesulfonamidobenzoate

Cat. No.: B182461 Get Quote

A Technical Guide to Methyl 4-
benzenesulfonamidobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-
benzenesulfonamidobenzoate, a chemical compound of interest in research and as a

potential intermediate for drug discovery. This document outlines its chemical and physical

properties, detailed synthesis protocols, and the biological context for its classification as a

sulfonamide derivative.

Core Properties
Methyl 4-benzenesulfonamidobenzoate is a sulfonamide derivative with the CAS number

107920-79-6.[1] Its fundamental properties are summarized below.
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Property Value Source

CAS Number 107920-79-6 [1]

Molecular Formula C₁₄H₁₃NO₄S [1]

Molecular Weight 291.32 g/mol [1]

Purity Typically ≥95% [1]

While specific experimental data for the melting point, boiling point, and solubility of Methyl 4-
benzenesulfonamidobenzoate are not readily available in the cited literature, the physical

properties of similar novel sulfonamide derivatives are routinely characterized. For instance,

related compounds have determined melting points, such as 167 °C and 76 °C for other newly

synthesized sulfonamides.[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of Methyl 4-
benzenesulfonamidobenzoate.
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Spectroscopic Data

FT-IR (cm⁻¹)

N-H Stretching: 3350-3140 cm⁻¹C=O Stretching

(Ester): 1730-1715 cm⁻¹SO₂ Asymmetric

Stretching: 1350-1310 cm⁻¹SO₂ Symmetric

Stretching: 1155-1140 cm⁻¹C-O Stretching

(Ester): 1300-1000 cm⁻¹Aromatic C=C

Stretching: 1600-1450 cm⁻¹

¹H-NMR

The proton NMR spectrum is expected to show

distinct doublets for the aromatic protons on the

two para-substituted benzene rings. The methyl

ester group will appear as a sharp singlet, and

the sulfonamide N-H proton will also produce a

signal. The electron-withdrawing nature of the

sulfonyl and carbomethoxy groups will cause

the nearby aromatic protons to appear

downfield.

¹³C-NMR

The carbon NMR spectrum will display

characteristic signals for the carbons in the two

distinct para-substituted aromatic rings, the

carbonyl carbon of the ester, and the methyl

carbon of the ester.

Experimental Protocols
The synthesis of Methyl 4-benzenesulfonamidobenzoate is typically achieved through a two-

step process: the formation of the sulfonamide bond followed by esterification. A detailed

protocol for the synthesis of the precursor, 4-benzenesulfonamidobenzoic acid, is provided

below, followed by a general method for its esterification.

Synthesis of 4-Benzenesulfonamidobenzoic Acid
This protocol is adapted from the synthesis of 4-benzenesulfonamidobenzoic acid.

Materials:
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4-Aminobenzoic acid

Benzenesulfonyl chloride

1M Sodium carbonate (Na₂CO₃) solution

1N Hydrochloric acid (HCl)

Distilled water

Methanol (for recrystallization)

Procedure:

Dissolve 4-aminobenzoic acid (1 g, 7.3 mmol) in 10 ml of distilled water.

Adjust the pH of the solution to 8-9 using a 1M Na₂CO₃ solution.

Add benzenesulfonyl chloride (1.29 g, 7.3 mmol) to the solution.

Stir the mixture at room temperature until all the suspended benzenesulfonyl chloride is

consumed.

Upon completion of the reaction, adjust the pH to 1-2 with 1N HCl, which will cause a

precipitate to form.

Filter the precipitate, wash it with distilled water, and then dry it.

Recrystallize the crude product from methanol to yield colorless crystals of 4-

benzenesulfonamidobenzoic acid.[2]

Esterification to Methyl 4-benzenesulfonamidobenzoate
The resulting 4-benzenesulfonamidobenzoic acid can be esterified to the final product. A

general procedure for Fischer esterification is as follows:

Materials:

4-Benzenesulfonamidobenzoic acid
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Methanol (in excess, as solvent and reactant)

A catalytic amount of strong acid (e.g., concentrated sulfuric acid)

Procedure:

Suspend 4-benzenesulfonamidobenzoic acid in an excess of methanol.

Add a catalytic amount of concentrated sulfuric acid.

Reflux the mixture for several hours. The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

After the reaction is complete, cool the mixture and remove the excess methanol under

reduced pressure.

The residue can then be worked up, for example, by neutralizing the acid catalyst and

extracting the ester into an organic solvent.

The final product can be purified by recrystallization or column chromatography.

Visualized Experimental Workflow
The synthesis of Methyl 4-benzenesulfonamidobenzoate can be visualized as a two-step

process.
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Step 1: Sulfonamide Formation

Step 2: Esterification

4-Aminobenzoic Acid Reaction in aqueous Na₂CO₃

Benzenesulfonyl Chloride

4-Benzenesulfonamidobenzoic Acid

Catalytic H₂SO₄Methanol (excess) Methyl 4-benzenesulfonamidobenzoate

Click to download full resolution via product page

A two-step synthesis workflow for Methyl 4-benzenesulfonamidobenzoate.

Biological Context and Potential Applications
Methyl 4-benzenesulfonamidobenzoate belongs to the sulfonamide class of compounds.

Sulfonamides are a well-established class of synthetic drugs with a broad range of

pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.

[1][3] Their primary mechanism of action in bacteria is the competitive inhibition of the enzyme

dihydropteroate synthase (DHPS). This enzyme is crucial for the synthesis of dihydrofolic acid,

a precursor to folic acid, which is essential for DNA and RNA synthesis in bacteria.[1] By

disrupting this pathway, sulfonamides hinder bacterial growth and replication.

While specific biological activity studies on Methyl 4-benzenesulfonamidobenzoate are not

extensively documented, it is considered a valuable research compound.[4] It serves as a

versatile intermediate for creating libraries of related compounds for biological screening

through derivatization reactions such as ester hydrolysis or reactions at the sulfonamide N-H

group.[4] The development of novel sulfonamide derivatives is an active area of research

aimed at overcoming microbial resistance to existing drugs.
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Logical Relationship Diagram
The following diagram illustrates the role of Methyl 4-benzenesulfonamidobenzoate as a

research chemical and its relationship to the broader class of sulfonamides and their biological

targets.

Target Compound

Chemical ClassResearch Applications

General Mechanism of Action

Methyl 4-benzenesulfonamidobenzoate

Sulfonamides

is a

Intermediate for
Biological Screening

used as

Inhibition of
Dihydropteroate Synthase

generally act by

Derivatization Reactions

via

Folic Acid Synthesis Pathway

disrupts
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Logical relationship of Methyl 4-benzenesulfonamidobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

